Cas no 2228436-87-9 (1-methyl-5-6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl-1H-pyrazol-4-amine)

• Product Name: 1-methyl-5-6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl-1H-pyrazol-4-amine
• CAS No: 2228436-87-9
• MF: C₁₁H₁₁N₇
• MW: 241.251940011978
• CID: 6324653
• PubChem ID: 165649098
• Update Time: 2025-08-04

1-methyl-5-6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl-1H-pyrazol-4-amine
• 2228436-87-9
• EN300-1779935
• 1-methyl-5-[6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl]-1H-pyrazol-4-amine

• Inchi： 1S/C11H11N7/c1-17-11(9(12)5-15-17)8-2-3-10(14-4-8)18-7-13-6-16-18/h2-7H,12H2,1H3
• InChI Key： DEHOJEVQSOLUAM-UHFFFAOYSA-N
• SMILES： N1(C)C(=C(C=N1)N)C1C=NC(=CC=1)N1C=NC=N1

Computed Properties

• Exact Mass: 241.10759338g/mol
• Monoisotopic Mass: 241.10759338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 87.4Ų

Additional information on 1-methyl-5-6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl-1H-pyrazol-4-amine

Introduction to 1-methyl-5-6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl-1H-pyrazol-4-amine (CAS No. 2228436-87-9)

1-methyl-5-6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl-1H-pyrazol-4-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 2228436-87-9, represents a unique molecular architecture that combines multiple heterocyclic scaffolds, making it a promising candidate for further exploration in drug discovery and therapeutic development. The presence of functional groups such as the methyl, pyridine, triazole, and pyrazole moieties suggests a rich chemical space for interactions with biological targets, which is a critical factor in the design of novel bioactive molecules.

The compound's structure is characterized by a central pyridin ring substituted with a 1H-pyrazol unit at the 4-position and an N-substituted 1H-pyrazole at the 3-position. The connection between these two heterocycles via a 1H-1,2,4-triazol bridge introduces additional complexity and potential for selective binding interactions. This arrangement not only enhances the compound's structural diversity but also opens up possibilities for modulating its pharmacokinetic and pharmacodynamic properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with high precision. Studies have indicated that the triazole moiety can form hydrogen bonds with specific amino acid residues in protein targets, while the pyridine and pyrazole rings can engage in π-stacking interactions. These insights are crucial for designing derivatives with improved affinity and selectivity.

The synthesis of 1-methyl-5-6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl-1H-pyrazol-4-amine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions, cyclization processes, and functional group interconversions. The use of advanced catalytic systems has recently been explored to streamline these reactions, reducing both reaction times and environmental impact.

In the realm of medicinal chemistry, heterocyclic compounds are of particular interest due to their prevalence in biologically active natural products and synthetic drugs. The combination of a pyridine, triazole, and pyrazole core in this molecule places it within a class of compounds that have shown promise in various therapeutic areas. For instance, derivatives of these scaffolds have been investigated for their potential as kinase inhibitors, antiviral agents, and anti-inflammatory drugs.

One particularly intriguing aspect of this compound is its potential as a scaffold for developing small-molecule modulators of enzyme activity. Enzymes such as kinases play pivotal roles in numerous cellular pathways, making them attractive targets for therapeutic intervention. The structural features of this molecule suggest that it could interact with the active site or allosteric pockets of these enzymes, thereby modulating their activity. Preliminary computational studies have identified several kinase families that might be targeted by this compound or its derivatives.

The role of heterocyclic compounds in drug discovery has been further highlighted by recent clinical successes where molecules containing these motifs have reached the market as treatments for various diseases. For example, several antiviral drugs used to treat infections caused by RNA viruses contain pyridine or triazole rings as key structural components. This precedent underscores the importance of continued research into novel heterocyclic scaffolds like those present in 1-methyl-5-6-(1H-1,2,4-triazol-1-y)pyridin -3 -yl - 1H - pyrazol - 4 - amine.

Another area where this compound shows promise is in the development of probes for biochemical assays. By designing derivatives with reporter groups attached to specific positions within the molecule, researchers can gain insights into enzyme mechanisms or cellular signaling pathways. Such probes are invaluable tools for understanding biological processes at a molecular level.

The synthesis and characterization of this compound also highlight the importance of interdisciplinary collaboration between organic chemists, biochemists, and computational scientists. Experimental data from synthetic efforts must be integrated with theoretical predictions to fully understand the structure-function relationships governing biological activity. Advances in mass spectrometry techniques have further facilitated the analysis of complex mixtures produced during synthetic routes.

In conclusion, 1-methyl -5 -6 -( 1 H - 1 , 2 , 4 - tri azo l - 1 - yl ) py ridin -3 - yl - 1 H - py ra zol -4-am ine ( CAS No .2228436 -87 -9 ) represents an exciting opportunity for medicinal chemists to explore new therapeutic avenues . Its unique structural features , combined with recent advances in computational modeling , make it a compelling candidate for further investigation . As research continues , we can anticipate new insights into its biological activity and potential applications across multiple disease areas . p >